molecular formula C11H8F2N2OS B8370459 2-Amino-5-(2,4-difluorophenyl)thiophene-3-carboxamide

2-Amino-5-(2,4-difluorophenyl)thiophene-3-carboxamide

Cat. No.: B8370459
M. Wt: 254.26 g/mol
InChI Key: FPWBGQCTDHRWHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-5-(2,4-difluorophenyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C11H8F2N2OS and its molecular weight is 254.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F2N2OS

Molecular Weight

254.26 g/mol

IUPAC Name

2-amino-5-(2,4-difluorophenyl)thiophene-3-carboxamide

InChI

InChI=1S/C11H8F2N2OS/c12-5-1-2-6(8(13)3-5)9-4-7(10(14)16)11(15)17-9/h1-4H,15H2,(H2,14,16)

InChI Key

FPWBGQCTDHRWHJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)C2=CC(=C(S2)N)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of benzyl[3-(aminocarbonyl)-5-(2,4-difluorophenyl)-2-thienyl]carbamate (240 mg, 0.618 mmol) and 10% palladium on carbon (326 mg, 0.306 mmol) in ethanol (130 mL) was placed under a hydrogen atmosphere by performing 5×15 second vacuum/hydrogen purge (supplied by balloon) fill cycles while vigorously stirring the mixture. The reaction was heated to reflux for 18 hours and then allowed to cool to ambient temperature. The suspension was filtered; the filtrate was collected and concentrated to yield the title compound as a light yellow solid.
Name
benzyl[3-(aminocarbonyl)-5-(2,4-difluorophenyl)-2-thienyl]carbamate
Quantity
240 mg
Type
reactant
Reaction Step One
Quantity
326 mg
Type
catalyst
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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